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Compound of Interest

Compound Name: Grubbs Catalyst 3rd Generation

Cat. No.: B8020256

The third-generation Grubbs catalyst represents a significant advancement in the field of olefin
metathesis, offering enhanced reactivity and stability for a wide range of chemical
transformations. This guide provides a comprehensive overview of its chemical structure,
properties, and applications, with a focus on quantitative data and detailed experimental
protocols for researchers, scientists, and drug development professionals.

Core Concepts: Chemical Structure and Properties

The third-generation Grubbs catalyst, chemically known as Dichloro--INVALID-LINK--bis(3-
bromopyridine)ruthenium(ll), is a ruthenium-based organometallic complex.[1] Its structure is
characterized by a central ruthenium atom coordinated to a benzylidene ligand, two chloride
anions, a highly influential N-heterocyclic carbene (NHC) ligand, and two labile 3-bromopyridine
ligands.[1] The NHC ligand, specifically 1,3-bis(2,4,6-trimethylphenyl)imidazolidinylidene
(SIMes), provides enhanced stability and catalytic activity compared to its phosphine-based
predecessors.[1] The key innovation of the third generation lies in the replacement of a
phosphine ligand with labile pyridine ligands, which leads to a dramatically increased initiation
rate.[2]

Key Structural Features:
e Ruthenium Center: The catalytic heart of the molecule.

» N-Heterocyclic Carbene (NHC) Ligand (SIMes): Provides stability and high activity.
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e Benzylidene Ligand: The initial carbene source for the metathesis reaction.

» Two 3-Bromopyridine Ligands: Labile ligands that readily dissociate to initiate catalysis,

leading to very fast reaction rates even at low temperatures.[3]

The catalyst is typically a green solid powder and exhibits good solubility in common organic

solvents such as dichloromethane, chloroform, acetone, and alcohols like methanol and

ethanol.[1][4] It is valued for its high tolerance to a broad range of functional groups and its

robustness in various reaction conditions, making it a preferred choice for complex organic

synthesis.[1]

Quantitative Data Summary

The following tables summarize key quantitative data for the Grubbs Catalyst 3rd

Generation.
Identifier Value Reference
CAS Number 900169-53-1 [1]
Molecular Formula C38H40Br2CI2N4Ru [5]
Molecular Weight 884.54 g/mol [5]
Physical Property Value Reference

Appearance

Green solid powder

[1]

Melting Point

140 °C (decomposition)

[3]

Storage Temperature

2-8°C

[1]
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Solubility Observation Reference

Water Low solubility [4]
Dichloromethane High solubility [4]

Chloroform High solubility [4]

Acetone High solubility [4]

Methanol High solubility [4]

Ethanol High solubility [4]

Performance Metric Reaction Type Value/Observation Reference

Turnover Number

General Olefin

Can reach into the

hundreds of
[6]

(TON) Metathesis thousands for certain
applications.
Ring-Opening High, enabling the
Metathesis synthesis of polymers
TON o : [2]
Polymerization with low
(ROMP) polydispersity.
Significantly faster
o than 2nd generation
Initiation Rate General [2]

catalysts due to labile

pyridine ligands.

Experimental Protocols
Synthesis of Grubbs Catalyst 3rd Generation

While detailed, step-by-step proprietary synthesis protocols are often not fully disclosed in

public literature, a general synthetic approach involves the reaction of a second-generation

Grubbs catalyst precursor with an excess of 3-bromopyridine. A representative, though not

exhaustive, procedure is as follows:
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o Starting Material: A second-generation Grubbs catalyst, such as --INVALID-LINK--
(benzylidene)(tricyclohexylphosphine)ruthenium(ll).

e Reaction: The second-generation catalyst is dissolved in a suitable solvent, such as toluene.

e Ligand Exchange: An excess of 3-bromopyridine (typically >10 equivalents) is added to the
solution.

« Stirring: The reaction mixture is stirred at room temperature for a specified period, often
several hours, to allow for the complete exchange of the tricyclohexylphosphine ligand with
the 3-bromopyridine ligands.

« |solation: The product is typically isolated by precipitation upon the addition of a non-polar
solvent like pentane or hexane.

 Purification: The resulting solid is collected by filtration, washed with a non-polar solvent, and
dried under vacuum to yield the third-generation Grubbs catalyst as a green powder.

Note: This is a generalized procedure. Specific conditions such as solvent choice, reaction
time, and purification methods may vary.

Experimental Protocol for Ring-Closing Metathesis
(RCM)

This protocol provides a general procedure for performing a ring-closing metathesis reaction
using the third-generation Grubbs catalyst.

e Substrate Preparation: The diene substrate is dissolved in a dry, degassed solvent (e.g.,
dichloromethane or toluene) in a reaction vessel under an inert atmosphere (e.g., argon or
nitrogen). The concentration of the substrate is typically in the range of 0.01 to 0.1 M.

» Catalyst Addition: The third-generation Grubbs catalyst (typically 1-5 mol%) is added to the
solution. The catalyst can be added as a solid or as a solution in the reaction solvent.

» Reaction Monitoring: The reaction is stirred at room temperature or elevated temperature,
and its progress is monitored by a suitable analytical technique such as thin-layer
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chromatography (TLC), gas chromatography (GC), or nuclear magnetic resonance (NMR)
spectroscopy.

e Reaction Quenching: Once the reaction is complete, a quenching agent, such as ethyl vinyl
ether, is added to deactivate the catalyst.

o Work-up and Purification: The solvent is removed under reduced pressure, and the crude
product is purified by column chromatography on silica gel to afford the desired cyclic olefin.

Visualizing the Catalytic Cycle and Workflow
Chemical Structure of Grubbs Catalyst 3rd Generation

Caption: Chemical structure of Grubbs Catalyst 3rd Generation.

Olefin Metathesis Catalytic Cycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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